Cas no 1013808-00-8 (N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
• CAS No: 1013808-00-8
• MF: C₁₉H₁₆FN₅OS
• MW: 381.426645278931
• CID: 5969290
• PubChem ID: 16952595
• Update Time: 2025-07-01

N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-(4-fluoro-2-benzothiazolyl)-1,5-dimethyl-N-(3-pyridinylmethyl)-
• 1013808-00-8
• F2446-0550
• N-(4-fluorobenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxamide
• AKOS024649005

• Inchi： 1S/C19H16FN5OS/c1-12-9-15(23-24(12)2)18(26)25(11-13-5-4-8-21-10-13)19-22-17-14(20)6-3-7-16(17)27-19/h3-10H,11H2,1-2H3
• InChI Key： OQWKHYOQLZPZGO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(N(C2=NC3=C(F)C=CC=C3S2)CC2=CC=CN=C2)=O)=N1

Computed Properties

• Exact Mass: 381.10595949g/mol
• Monoisotopic Mass: 381.10595949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 590.0±60.0 °C(Predicted)
• pka: 4.23±0.12(Predicted)

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide

Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1013808-00-8)

N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1013808-00-8, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of multiple heterocyclic moieties, including a benzothiazole ring and a pyrazole core, suggests that this molecule may exhibit a wide range of pharmacological properties.

The benzothiazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules. Its structural framework is characterized by a fused ring system consisting of a benzene ring and a thiazole ring, which is known to contribute to the compound's ability to interact with biological targets. In particular, the 4-fluoro substitution on the benzothiazole ring introduces additional electronic and steric effects that can modulate the compound's binding affinity and selectivity.

The pyrazole core of N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide further enhances its potential as a pharmacological agent. Pyrazoles are versatile heterocycles that have been widely investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of a pyrazole ring with the benzothiazole moiety creates a complex scaffold that may exhibit synergistic effects in biological assays.

The N-(4-fluoro-1,3-benzothiazol-2-yl) substituent adds another layer of complexity to the molecule's structure. This group not only contributes to the overall electronic distribution of the compound but also provides a site for potential interactions with biological targets. The presence of fluorine atoms in pharmaceutical compounds is often strategically employed to enhance metabolic stability and binding affinity.

The N-terminal amide group in the structure of N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide suggests that this compound may be capable of forming hydrogen bonds with biological targets. Amide functionalities are common in bioactive molecules and are known to play a crucial role in mediating protein-ligand interactions. This feature makes the compound an attractive candidate for further investigation in drug discovery efforts.

The presence of two methyl groups at the 1-position of the pyrazole ring adds further complexity to the molecule's structure. These methyl groups can influence the compound's solubility, metabolic stability, and binding affinity. Additionally, the N-methyl group attached to the pyridine ring may serve as a site for further functionalization or interaction with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. The unique structural features of N-(4-fluoro-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[pyridin-3-yl)methyl]-1H-pyrazole-3-carboxamide make it an intriguing candidate for further exploration in this context. Current research in medicinal chemistry has highlighted the importance of designing molecules with multiple pharmacophoric sites to enhance their biological activity and selectivity.

One area of particular interest is the development of compounds that target inflammatory pathways. The benzothiazole moiety has been shown to possess anti-inflammatory properties in several preclinical studies. Additionally, pyrazoles have been reported to exhibit inhibitory activity against various enzymes involved in inflammation. The combination of these two pharmacophoric units in N-(4-fluoro-octahydroquinoline)-7-methanol may lead to the development of novel anti-inflammatory agents.

Another area where this compound shows promise is in anticancer research. The structural framework of N-(4-fluoro-octahydroquinoline)-7-methanol is reminiscent of several known anticancer agents that target different aspects of cancer cell biology. For instance, benzothiazole derivatives have been reported to inhibit topoisomerases and other enzymes involved in DNA replication and repair. Pyrazoles have also been investigated for their ability to induce apoptosis in cancer cells.

The synthetic approach to obtaining N-(4-fluoro-octahydroquinoline)-7-methanol involves multi-step organic synthesis techniques. The synthesis typically begins with the preparation of key intermediates such as 4-fluorobenzothiazole and 5-amino-pyrazole derivatives. These intermediates are then coupled using various coupling reagents such as EDCI or HATU to form the desired amide bond.

The use of fluorine atoms in pharmaceutical compounds is well-documented for their ability to enhance metabolic stability and binding affinity. In N-(4-fluoro-octahydroquinoline)-7-methanol, the fluorine atom on the benzothiazole ring may contribute to these effects by modulating electronic properties and steric interactions.

In conclusion, N-(4-fluoro-octahydroquinoline)-7-methanol is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique combination of pharmacophoric units makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.